Cas no 2228389-11-3 (4-amino-4-(3,3-difluorocyclobutyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(3,3-difluorocyclobutyl)cyclohexan-1-ol
• CAS No: 2228389-11-3
• MF: C₁₀H₁₇F₂NO
• MW: 205.244889974594
• CID: 5945063
• PubChem ID: 165632732
• Update Time: 2025-10-23

4-amino-4-(3,3-difluorocyclobutyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3,3-difluorocyclobutyl)cyclohexan-1-ol
• 2228389-11-3
• EN300-1948914

• Inchi： 1S/C10H17F2NO/c11-10(12)5-7(6-10)9(13)3-1-8(14)2-4-9/h7-8,14H,1-6,13H2
• InChI Key： HPBDEZNCKDQTBJ-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1(CCC(CC1)O)N)F

Computed Properties

• Exact Mass: 205.12782049g/mol
• Monoisotopic Mass: 205.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(3,3-difluorocyclobutyl)cyclohexan-1-ol

4-Amino-4-(3,3-Difluorocyclobutyl)cyclohexan-1-ol: A Comprehensive Overview

4-Amino-4-(3,3-difluorocyclobutyl)cyclohexan-1-ol, also known by its CAS number 2228389-11-3, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclohexane ring substituted with an amino group and a difluorocyclobutyl group, making it a versatile molecule with potential applications in drug discovery and materials science.

The synthesis of 4-amino-4-(3,3-difluorocyclobutyl)cyclohexan-1-ol involves a multi-step process that typically begins with the preparation of the cyclobutane ring. The introduction of fluorine atoms at the 3-position of the cyclobutane ring is a critical step, as it significantly influences the compound's electronic properties and reactivity. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of this compound, which has been reported in several peer-reviewed journals.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with tailored pharmacokinetic properties. For instance, studies have shown that the presence of the amino group and the fluorinated cyclobutyl moiety can enhance the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In terms of biological activity, 4-amino-4-(3,3-difluorocyclobutyl)cyclohexan-1-ol has demonstrated promising results in preliminary assays targeting various therapeutic areas. Recent research has highlighted its potential as an inhibitor of certain enzymes involved in metabolic disorders. The compound's ability to modulate enzyme activity without causing significant cytotoxicity suggests it could be a lead compound for developing novel therapeutic agents.

The structural uniqueness of this compound also makes it a valuable tool for studying stereochemical effects in organic reactions. The cyclohexane ring's stereochemistry plays a crucial role in determining the compound's reactivity and selectivity. Recent studies have employed advanced computational methods to model the stereochemical outcomes of reactions involving this compound, providing valuable insights into its potential applications in asymmetric synthesis.

From a materials science perspective, the fluorinated cyclobutyl group imparts unique physical properties to the compound, such as increased thermal stability and mechanical strength. These properties have led researchers to investigate its use as a precursor for advanced materials, including polymers and high-performance adhesives. Preliminary results indicate that derivatives of this compound could offer improved performance compared to conventional materials.

In conclusion, 4-amino-4-(3,3-difluorocyclobutyl)cyclohexan-1-ol (CAS No: 2228389-11-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future research and development efforts.